Cas no 73276-75-2 (ETHYL 7-OXODECANOATE)

• Product Name: ETHYL 7-OXODECANOATE
• CAS No: 73276-75-2
• MF: C₁₂H₂₂O₃
• MW: 214.301284313202
• MDL: MFCD01320350
• CID: 879790
• PubChem ID: 24727454
• Update Time: 2025-09-25

ETHYL 7-OXODECANOATE Chemical and Physical Properties

Names and Identifiers

• ETHYL 7-OXODECANOATE
• LogP
• ETHYL7-OXODECANOATE
• MFCD01320350
• 73276-75-2
• MS-21423
• AKOS016022974
• DTXSID00645672

• MDL： MFCD01320350
• Inchi： 1S/C12H22O3/c1-3-8-11(13)9-6-5-7-10-12(14)15-4-2/h3-10H2,1-2H3
• InChI Key： KVJDBWMBTHGWQT-UHFFFAOYSA-N
• SMILES： O=C(CCC)CCCCCC(=O)OCC

Computed Properties

• Exact Mass: 214.15700
• Monoisotopic Mass: 214.15689456g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 10
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 43.4Ų

Experimental Properties

• PSA: 43.37000
• LogP: 2.86920

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acid esters

Additional information on ETHYL 7-OXODECANOATE

Ethyl 7-Oxodecanoate (CAS No. 73276-75-2): A Comprehensive Overview

Ethyl 7-Oxodecanoate, also known by its CAS registry number 73276-75-2, is a compound of significant interest in various scientific and industrial applications. This compound, with the molecular formula C₁₁H₂₂O₃, belongs to the class of esters and is derived from the reaction of ethanol with 7-oxodecanoic acid. Its structure features a decanoate group with an oxygen atom at the seventh carbon position, making it a unique member of the carboxylic acid ester family.

Recent studies have highlighted the potential of Ethyl 7-Oxodecanoate in the field of materials science, particularly in the development of biodegradable polymers. Researchers have explored its ability to serve as a monomer in polyesters, which are increasingly sought after due to their environmental benefits. The incorporation of Ethyl 7-Oxodecanoate into polymer formulations has shown promising results in terms of mechanical properties and degradation rates, making it a valuable candidate for sustainable materials.

In addition to its role in polymer science, Ethyl 7-Oxodecanoate has also garnered attention in the pharmaceutical industry. Its unique chemical structure allows for potential applications as a drug delivery vehicle or as a component in bioactive molecules. Recent advancements in nanotechnology have enabled scientists to utilize Ethyl 7-Oxodecanoate in the formulation of nanoparticles designed for targeted drug delivery systems. These systems aim to enhance drug efficacy while minimizing side effects, marking a significant step forward in personalized medicine.

The synthesis of Ethyl 7-Oxodecanoate typically involves the esterification of 7-oxodecanoic acid with ethanol under acidic or enzymatic conditions. This process is highly efficient and can be scaled up for industrial production. The compound's stability under various environmental conditions makes it suitable for long-term storage and transportation, ensuring its reliability as an industrial raw material.

From an environmental perspective, Ethyl 7-Oxodecanoate exhibits favorable biodegradation characteristics. Studies conducted under controlled laboratory conditions have demonstrated that it decomposes efficiently under aerobic and anaerobic conditions, contributing to its eco-friendly profile. This attribute is particularly advantageous in industries where environmental sustainability is a priority, such as agriculture and packaging.

Looking ahead, ongoing research is focused on expanding the applications of Ethyl 7-Oxodecanoate into emerging fields such as bio-based chemicals and renewable energy. Its potential as a precursor for biofuels and bioplastics is currently being explored, with promising results indicating its versatility in contributing to a circular economy.

In conclusion, Ethyl 7-Oxodecanoate (CAS No. 73276-75-2) stands out as a multifaceted compound with diverse applications across various industries. Its unique chemical properties, combined with recent advancements in scientific research, position it as a key player in the development of sustainable solutions for the future.